Cas no 6946-96-9 (1-Pentanol,5-(butylamino)-)

1-Pentanol,5-(butylamino)- structure
1-Pentanol,5-(butylamino)- structure
Product Name:1-Pentanol,5-(butylamino)-
CAS No:6946-96-9
MF:C9H21NO
MW:159.269142866135
CID:512689
PubChem ID:245428
Update Time:2025-04-19

1-Pentanol,5-(butylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanol,5-(butylamino)-
    • 5-Butylaminopentan-1-ol
    • 5-Butylamino-pentanol-(1)
    • Butyl-(5-hydroxy-pentyl)-amin
    • butyl-(5-hydroxy-pentyl)-amine
    • FC1017
    • N-butyl-5-hydroxypentan-1-amine
    • N-butyl-N-(4-methylphenyl)amine
    • N-Butyl-p-toluidine
    • N-butyl-p-tolylamine
    • N-n-butyl-4-methylaniline
    • N-n-butyl-4-methylbenzenamine
    • N-n-butyl-4-toluidine
    • N-n-butyl-5-amino-1-pentanol
    • SureCN1485752
    • NSC-57385
    • AKOS002629390
    • DTXSID90989370
    • 5-(butylamino)pentan-1-ol
    • 6946-96-9
    • NSC57385
    • SCHEMBL3315098
    • Inchi: 1S/C9H21NO/c1-2-3-7-10-8-5-4-6-9-11/h10-11H,2-9H2,1H3
    • InChI Key: RCWNNXUYDVHNMG-UHFFFAOYSA-N
    • SMILES: OCCCCCNCCCC

Computed Properties

  • Exact Mass: 416.17372
  • Monoisotopic Mass: 159.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 66.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.223
  • Boiling Point: 609.1°C at 760 mmHg
  • Flash Point: 322.2°C
  • Refractive Index: 1.625
  • PSA: 73.59
  • LogP: 1.92960

1-Pentanol,5-(butylamino)- Related Literature

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